benzyl 4-(propionylamino)benzoate

• IUPAC Name: benzyl 4-(propanoylamino)benzoate
• InChI: InChI=1S/C17H17NO3/c1-2-16(19)18-15-10-8-14(9-11-15)17(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,18,19)
• InChI Key: OGHFNGPSEUQQHB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• Solubility: 8.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Benzyl 4-(propionylamino)benzoate is an ester derivative of benzoic acid, featuring a propionylamino substituent at the para position of the aromatic ring. Its molecular structure (C₁₇H₁₇NO₃) combines a benzyl ester group with a propionylamide functional group, distinguishing it from simpler benzyl esters like benzyl benzoate or benzyl salicylate. The propionylamino group may enhance solubility or alter molecular interactions compared to analogs, though empirical data on its bioactivity remain sparse.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzyl 4-(propionylamino)benzoate belongs to a class of benzyl esters with varying substituents on the benzoic acid moiety. Key analogs include benzyl benzoate (ester of benzoic acid) and benzyl salicylate (ester of 2-hydroxybenzoic acid). Below is a comparative analysis of their phytotoxic activities and structural influences:

Table 1: Phytotoxic Effects of Benzyl Esters on E. heterophylla

Compound	Substituent	Effective Concentration (M)	Root Inhibition vs. Herbicide	Key Findings
Benzyl benzoate	Benzoate (no hydroxyl)	10⁻⁴ – 10⁻⁵	Statistically equivalent	Comparable to commercial herbicide in root inhibition
Benzyl salicylate	2-hydroxybenzoate	10⁻⁴ – 10⁻⁵	Statistically equivalent	Similar efficacy to herbicide; hydroxyl group may enhance bioavailability
Benzyl 4-(propionylamino)benzoate	4-propionylaminobenzoate	N/A*	Not tested	Hypothesized to exhibit stronger binding due to amide group; requires validation

Structural and Functional Insights:

• Its phytotoxicity on E. heterophylla matches herbicides, suggesting non-specific membrane disruption or enzyme inhibition .
• Benzyl salicylate: The hydroxyl group at the ortho position may facilitate hydrogen bonding with plant enzymes, enhancing activity. Its efficacy at 10⁻⁴–10⁻⁵ M aligns with salicylic acid derivatives known for allelopathy .
• Benzyl 4-(propionylamino)benzoate: The propionylamide group introduces a bulkier, more polar substituent. This could improve target specificity (e.g., acetyltransferase inhibition) or reduce volatility, prolonging soil retention.